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A Comparative Dosimetry Guide: 106Ru/106Rh vs. 125I Plaques in Ophthalmic Brachytherapy

Ophthalmic brachytherapy is a highly effective, eye-preserving treatment for intraocular tumors

such as uveal melanoma and retinoblastoma.[1][2] This technique involves placing a

radioactive source, or plaque, on the scleral surface adjacent to the tumor. Among the most

commonly used radionuclides for this purpose are Ruthenium-106/Rhodium-106
(106Ru/106Rh) and Iodine-125 (125I).[3][4] The choice between these isotopes is critical and

depends on various factors, including tumor size, location, and desired dosimetric

characteristics.[5]

This guide provides an objective comparison of 106Ru/106Rh and 125I plaques, focusing on

their dosimetric properties, supported by experimental data. It is intended for researchers,

scientists, and professionals in drug development to aid in understanding the nuances of these

treatment modalities.
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The fundamental differences in the radiation emitted by 106Ru/106Rh and 125I are central to

their distinct dosimetric profiles and clinical applications. 106Ru/106Rh is a beta (β) emitter,

while 125I is a gamma (γ) emitter.[6] This leads to significant variations in tissue penetration,

dose distribution, and radiation safety considerations.[6][7]

Property 106Ru/106Rh Plaque 125I Plaque

Parent Isotope Ruthenium-106 (106Ru) Iodine-125 (125I)

Half-life 374 days[8] 59.4 days[7]

Radiation Type
Beta (β) particles (from 106Rh

daughter)[4][6]
Low-energy Gamma (γ) rays[6]

Max. Beta Energy 3.54 MeV[8] N/A

Avg. Photon Energy N/A 28 keV

Plaque Thickness ~1.0 mm[6][8] ~4.5 mm[6]

Shielding
Backing absorbs ~95% of beta

radiation[8]

Encapsulated seeds within a

plaque[6]

Reusability
Yes, can be used multiple

times within a year[8]

Single-use (seeds loaded for

each patient)

Dosimetric Comparison
The primary distinction in dosimetry lies in the penetration depth of the radiation. The beta

particles from 106Ru/106Rh have a limited range, resulting in a steep dose fall-off, whereas the

gamma rays from 125I penetrate deeper into tissue.[4][6] This characteristic makes

106Ru/106Rh particularly suitable for smaller, shallower tumors, as it can spare deeper healthy

structures from high radiation doses.[9][10]

Dose to Critical Structures (for Tumors ≤ 5mm)
A retrospective, double-planning study on 26 patients with choroidal melanomas (≤ 5 mm thick)

prescribed a dose of 85 Gy to the tumor apex to compare the theoretical dose delivered to

critical ocular structures. The results highlighted the sparing potential of 106Ru plaques for

certain tissues.[9]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/51403234_Dosimetric_comparison_of_106Ru_and_125I_plaques_for_treatment_of_shallow_5_mm_choroidal_melanoma_lesions
https://www.researchgate.net/publication/51403234_Dosimetric_comparison_of_106Ru_and_125I_plaques_for_treatment_of_shallow_5_mm_choroidal_melanoma_lesions
https://www.scielo.br/j/rb/a/WB4PqLNt7P8sx7sKdSJm8kK/?format=pdf&lang=en
http://seedos.co.uk/SeeDOS_Ltd-Ru-106_Eye_Plaques_Factsheet.pdf
https://www.scielo.br/j/rb/a/WB4PqLNt7P8sx7sKdSJm8kK/?format=pdf&lang=en
https://pubmed.ncbi.nlm.nih.gov/22042011/
https://www.researchgate.net/publication/51403234_Dosimetric_comparison_of_106Ru_and_125I_plaques_for_treatment_of_shallow_5_mm_choroidal_melanoma_lesions
https://www.researchgate.net/publication/51403234_Dosimetric_comparison_of_106Ru_and_125I_plaques_for_treatment_of_shallow_5_mm_choroidal_melanoma_lesions
http://seedos.co.uk/SeeDOS_Ltd-Ru-106_Eye_Plaques_Factsheet.pdf
https://www.researchgate.net/publication/51403234_Dosimetric_comparison_of_106Ru_and_125I_plaques_for_treatment_of_shallow_5_mm_choroidal_melanoma_lesions
http://seedos.co.uk/SeeDOS_Ltd-Ru-106_Eye_Plaques_Factsheet.pdf
https://www.researchgate.net/publication/51403234_Dosimetric_comparison_of_106Ru_and_125I_plaques_for_treatment_of_shallow_5_mm_choroidal_melanoma_lesions
http://seedos.co.uk/SeeDOS_Ltd-Ru-106_Eye_Plaques_Factsheet.pdf
https://www.researchgate.net/publication/51403234_Dosimetric_comparison_of_106Ru_and_125I_plaques_for_treatment_of_shallow_5_mm_choroidal_melanoma_lesions
http://seedos.co.uk/SeeDOS_Ltd-Ru-106_Eye_Plaques_Factsheet.pdf
https://pubmed.ncbi.nlm.nih.gov/22042011/
https://www.researchgate.net/publication/51403234_Dosimetric_comparison_of_106Ru_and_125I_plaques_for_treatment_of_shallow_5_mm_choroidal_melanoma_lesions
https://pubmed.ncbi.nlm.nih.gov/18628320/
https://www.researchgate.net/figure/Comparison-of-dose-distribution-for-106-Ru-106-Rh-A-and-125-I-plaques-B-Dose_fig1_323078785
https://pubmed.ncbi.nlm.nih.gov/18628320/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structure Mean Dose Reduction with 106Ru vs. 125I

Lens 89% less[6][9]

Optic Disc 53% less[6][9]

Macula 18% less[6][9]

Outer Sclera Dose is greater with 106Ru[7][9]

Dose Distribution and Depth Penetration
The rapid dose fall-off of 106Ru/106Rh is advantageous for thin tumors but limits its

effectiveness for thicker lesions. For 106Ru/106Rh, the dose decreases to about 10% of its

maximum value at a depth of 7.19 mm.[7] In contrast, 125I provides a more gradual dose

decrease, making it suitable for larger tumors.[5] However, this deeper penetration increases

the dose to surrounding healthy tissues.[6]

Isotope Dose Characteristic Finding

106Ru/106Rh Scleral Dose

High dose on the sclera

surface due to the nature of

beta emission.[7]

Apex Dose (Thick Tumors)

For tumors > 5-6 mm, can

result in a low dose to the

tumor apex.[4][6]

125I Dose to Lens

Results in significantly higher

doses to the crystalline lens

compared to 106Ru.[7]

Dose Outside Tumor

Dose distributions show an

increased dose outside the

target tumor volume.[6][9]
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The choice of isotope directly impacts clinical strategy. 106Ru plaques are often preferred for

tumors with an apical height of up to 5-7 mm.[4][8] For thicker tumors, 125I is generally favored

due to its superior penetration.[5]

Outcome 106Ru/106Rh 125I

Optimal Tumor Height < 5 to 7 mm[4][5][8]
Generally used for medium-to-

large tumors.[11]

Local Tumor Control
High rates of local control for

indicated tumor sizes.[4]

Control rate of ~95% in the first

10 years.[12]

Recurrence Rate

One study reported 5-year

recurrence of 11%.[12]

Another cited 14.7% at 48

months.[12]

A comparative study showed a

5-year recurrence rate of 4%.

[12]

Common Complications

Radiation retinopathy and

cataracts are the most

common complications.[12]

Higher potential for radiation-

induced damage to healthy

structures deep to the tumor.

[6]

Experimental Protocols for Dosimetry
Accurate dosimetry is crucial for effective treatment planning. The steep dose gradients of

these sources, especially 106Ru/106Rh, make measurement challenging.[1][13] The two

primary methods for dosimetric analysis are Monte Carlo simulations and experimental

measurements with detectors like radiochromic film.

Protocol 1: Monte Carlo Simulation
This computational method is used to calculate absorbed dose distributions by simulating the

transport of radiation.

Modeling: A voxel-based computational model of the eye and surrounding structures is

created.[7]

Plaque Simulation: The specific geometry and materials of the 106Ru/106Rh or 125I plaque

are defined and positioned on the sclera in the model.[7][14]
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Code Execution: A Monte Carlo code, such as PENELOPE or Geant4, is used to simulate

the decay of the radioisotope and the transport of millions of particles (electrons or photons).

[1][7][15]

Dose Calculation: The code calculates the energy deposited in each voxel of the model.

Data Analysis: The results are used to generate depth-dose curves and 2D/3D isodose

distributions, providing a comprehensive dosimetric map.[7]

Protocol 2: Radiochromic Film Dosimetry
This experimental method provides high-resolution 2D dose measurements.

Phantom Setup: An experimental setup is developed using a water or solid water phantom

that allows for precise positioning of the plaque and the film.[2][13]

Film Preparation: EBT3 radiochromic film, which changes color upon exposure to radiation,

is cut and placed at specific depths and orientations relative to the plaque axis.[13][15]

Irradiation: The plaque is placed in contact with the phantom, and the film is irradiated for a

precisely controlled duration.[2]

Scanning: After a post-irradiation waiting period (typically 24 hours), the film is scanned

using a high-resolution flatbed scanner.[2]

Data Conversion & Analysis: Specialized software (e.g., FilmQA Pro) is used to convert the

scanned image's pixel values into a 2D map of absorbed dose, often using a triple-channel

dosimetry method to improve accuracy.[13] The measured dose distributions are then

compared with Monte Carlo simulations or manufacturer data.[13]
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106Ru/106Rh Decay 125I Decay

106Ru (Ruthenium)

106Rh (Rhodium)

β- decay
(T½ = 374 d)

106Pd (Palladium, Stable)

High-Energy β- decay
(Therapeutic Radiation)

(T½ = 30 s)

125I (Iodine)

125Te (Tellurium, Stable)

Electron Capture
(T½ = 59.4 d)

+ Therapeutic γ-rays

Click to download full resolution via product page

Click to download full resolution via product page

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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